p-Phenylazoaniline
p-Phenylazoaniline
4-aminoazobenzene appears as odorless brownish-yellow needles with bluish coating, or an orange powder. (NTP, 1992)
4-(phenylazo)aniline is azobenzene substituted at one of the 4-positions by an amino group. It has a role as a dye and an allergen. It is a primary arylamine and a member of azobenzenes. It derives from an azobenzene.
Used in the form of its salts as a dye and as an intermediate in manufacture of Acid Yellow, diazo dyes, and indulines.
4-(phenylazo)aniline is azobenzene substituted at one of the 4-positions by an amino group. It has a role as a dye and an allergen. It is a primary arylamine and a member of azobenzenes. It derives from an azobenzene.
Used in the form of its salts as a dye and as an intermediate in manufacture of Acid Yellow, diazo dyes, and indulines.
Brand Name:
Vulcanchem
CAS No.:
60-09-3
VCID:
VC0166484
InChI:
InChI=1S/C12H11N3/c13-10-6-8-12(9-7-10)15-14-11-4-2-1-3-5-11/h1-9H,13H2
SMILES:
C1=CC=C(C=C1)N=NC2=CC=C(C=C2)N
Molecular Formula:
C12H11N3
Molecular Weight:
197.24 g/mol
p-Phenylazoaniline
CAS No.: 60-09-3
Reference Standards
VCID: VC0166484
Molecular Formula: C12H11N3
Molecular Weight: 197.24 g/mol
| CAS No. | 60-09-3 |
|---|---|
| Product Name | p-Phenylazoaniline |
| Molecular Formula | C12H11N3 |
| Molecular Weight | 197.24 g/mol |
| IUPAC Name | 4-phenyldiazenylaniline |
| Standard InChI | InChI=1S/C12H11N3/c13-10-6-8-12(9-7-10)15-14-11-4-2-1-3-5-11/h1-9H,13H2 |
| Standard InChIKey | QPQKUYVSJWQSDY-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)N=NC2=CC=C(C=C2)N |
| Canonical SMILES | C1=CC=C(C=C1)N=NC2=CC=C(C=C2)N |
| Boiling Point | greater than 680 °F at 760 mm Hg (NTP, 1992) 366.0 °C Above 360 °C |
| Colorform | Brownish-yellow needles with bluish cast Orange monoclinic needles from alcohol Yellow to tan crystals |
| Density | 1.05 (NTP, 1992) |
| Melting Point | 262 °F (NTP, 1992) 127.0 °C 128 °C |
| Physical Description | 4-aminoazobenzene appears as odorless brownish-yellow needles with bluish coating, or an orange powder. (NTP, 1992) |
| Description | 4-aminoazobenzene appears as odorless brownish-yellow needles with bluish coating, or an orange powder. (NTP, 1992) 4-(phenylazo)aniline is azobenzene substituted at one of the 4-positions by an amino group. It has a role as a dye and an allergen. It is a primary arylamine and a member of azobenzenes. It derives from an azobenzene. Used in the form of its salts as a dye and as an intermediate in manufacture of Acid Yellow, diazo dyes, and indulines. |
| Solubility | less than 1 mg/mL at 66° F (NTP, 1992) Freely sol in alcohol, benzene, chloroform, ether In water, 32 mg/L at 25 °C |
| Synonyms | 4-(phenyldiazenyl)aniline aniline yellow C.I. Solvent Yellow 1 p Aminoazobenzene p-Aminoazobenzene para Aminoazobenzene para-Aminoazobenzene |
| Vapor Pressure | 1.40e-06 mmHg 1.40X10-6 mm Hg at 25 °C |
| PubChem Compound | 6051 |
| Last Modified | Nov 11 2021 |
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